Cas no 669755-26-4 (4-(3-Methoxy-phenyl)-5-methyl-4H-[1,2,4]triazole-3-thiol)

• Product Name: 4-(3-Methoxy-phenyl)-5-methyl-4H-[1,2,4]triazole-3-thiol
• CAS No: 669755-26-4
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 3081295
• PubChem ID: 17372445
• Update Time: 2025-04-21

4-(3-Methoxy-phenyl)-5-methyl-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxy-phenyl)-5-methyl-4H-[1,2,4]triazole-3-thiol
• UBB75526
• 669755-26-4
• AKOS000676262
• 4-(3-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol
• STK444554
• SCHEMBL14422962

• Inchi： 1S/C10H11N3OS/c1-7-11-12-10(15)13(7)8-4-3-5-9(6-8)14-2/h3-6H,1-2H3,(H,12,15)
• InChI Key： HIOGLFUYJYTWIN-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)N1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 221.06228316Da
• Monoisotopic Mass: 221.06228316Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69Ų